Cas no 1256836-81-3 (6-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 6-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1256836-81-3
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• CID: 4902281
• Update Time: 2025-10-19

6-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-(CHLOROMETHYL)-3-(TRIFLUOROMETHYL)PYRIDINE
• 6-Chloro-2-chloromethyl-3-trifluoromethyl-pyridine
• AB74843
• 6-Chloro-2-chloromethyl-3-(trifluoromethyl)pyridine
• 6-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4Cl2F3N/c8-3-5-4(7(10,11)12)1-2-6(9)13-5/h1-2H,3H2
• InChI Key： QPBXYLSNVPKFLK-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine

Introduction to 6-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1256836-81-3)

6-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine, identified by its CAS number 1256836-81-3, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with a chloro group at the 6-position, a chloromethyl group at the 2-position, and a trifluoromethyl group at the 3-position. These structural elements contribute to its unique reactivity and make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure imparts distinct electronic and steric properties, making it particularly useful in medicinal chemistry. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the chloromethyl functionality allows for further derivatization, enabling the creation of more complex molecular architectures.

In recent years, 6-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine has garnered attention for its role in developing novel therapeutic agents. Researchers have explored its potential in creating kinase inhibitors, antiviral compounds, and other pharmacologically relevant molecules. The compound's ability to serve as a versatile building block has made it a focal point in synthetic organic chemistry.

One of the most compelling aspects of this compound is its application in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating inhibitors of protein-protein interactions, which are challenging to address with traditional drug discovery approaches. The pyridine scaffold provides a suitable platform for modulating these interactions, while the substituents enhance binding affinity and selectivity.

The chloro and trifluoromethyl groups play critical roles in fine-tuning the pharmacokinetic properties of derived compounds. The former can participate in nucleophilic substitution reactions, allowing for further functionalization, while the latter improves metabolic resistance. These features make 6-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine an indispensable tool in drug development pipelines.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies have revealed that slight modifications to its structure can significantly alter its binding affinity to biological targets. This insight has guided researchers in designing more effective derivatives with improved pharmacological profiles.

The compound's versatility extends beyond pharmaceutical applications. It has also been explored in materials science, where its unique electronic properties make it suitable for developing organic semiconductors and liquid crystals. These applications underscore the broad utility of 6-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine across multiple scientific disciplines.

In conclusion, 6-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1256836-81-3) is a multifaceted compound with significant implications in chemical synthesis and drug development. Its structural features enable diverse applications, from creating novel therapeutic agents to advancing materials science. As research continues to uncover new possibilities, this compound is poised to remain a cornerstone in both academic and industrial settings.